2-Iodo-7-methylpyrazolo[1,5-a]pyrimidine

• Molecular Formula: C7H6IN3
• Molecular Weight: 259.05 g/mol
• IUPAC Name: 2-iodo-7-methylpyrazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C7H6IN3/c1-5-2-3-9-7-4-6(8)10-11(5)7/h2-4H,1H3
• InChI Key: FTJTYCNHFUSQRD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=NC2=CC(=NN12)I

Description

2-Iodo-7-methylpyrazolo[1,5-a]pyrimidine is a heterocyclic compound that belongs to the pyrazolo[1,5-a]pyrimidine family.

Preparation Methods

The synthesis of 2-Iodo-7-methylpyrazolo[1,5-a]pyrimidine typically involves the use of β-enaminone derivatives under microwave irradiation. This method is highly efficient and yields various 2,7-disubstituted products

Chemical Reactions Analysis

2-Iodo-7-methylpyrazolo[1,5-a]pyrimidine undergoes several types of chemical reactions, including:

Substitution Reactions: The iodine atom can be substituted with other groups using appropriate reagents.

Oxidation and Reduction: These reactions can modify the electronic properties of the compound.

Cyclization Reactions: These reactions can lead to the formation of more complex structures.

Common reagents used in these reactions include palladium catalysts for substitution reactions and various oxidizing or reducing agents . The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

2-Iodo-7-methylpyrazolo[1,5-a]pyrimidine has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: Its derivatives have shown potential as enzyme inhibitors and anticancer agents.

Medicine: The compound’s unique structure makes it a candidate for drug development.

Industry: Its photophysical properties make it useful in the development of fluorescent probes and materials.

Mechanism of Action

The mechanism of action of 2-Iodo-7-methylpyrazolo[1,5-a]pyrimidine involves its interaction with specific molecular targets. For instance, its derivatives can inhibit enzymes by binding to their active sites, thereby blocking their activity . The exact pathways involved depend on the specific application and the molecular structure of the derivatives.

Comparison with Similar Compounds

2-Iodo-7-methylpyrazolo[1,5-a]pyrimidine is unique due to its iodine substitution, which imparts distinct electronic properties. Similar compounds include:

7-Substituted 2-methylpyrazolo[1,5-a]pyrimidines: These compounds have different substituents at the 7-position, affecting their photophysical properties.

Pyrazolo[1,5-a]pyrimidines with electron-donating groups: These compounds show enhanced absorption and emission behaviors.

The uniqueness of this compound lies in its specific substitution pattern, which can be exploited for various applications in research and industry.